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Compound of Interest

Compound Name: TDI-11055

Cat. No.: B12363261

Essential Safety and Handling Guide for TDI-
11055

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TDI-11055. Adherence to these procedures is vital
for ensuring laboratory safety and proper experimental conduct.

Personal Protective Equipment (PPE)

When handling TDI-11055, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

PPE Category Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves (e.g., nitrile)
Body Protection Impervious clothing (e.g., lab coat)

) ) Suitable respirator (use in a well-ventilated area
Respiratory Protection
or under a fume hood)

Data sourced from the TDI-11055 Safety Data Sheet.[1]
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Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of TDI-11055 and ensuring
a safe laboratory environment.

Handling:
» Avoid inhalation of dust or aerosols.[1]
e Prevent contact with eyes and skin.[1]

» All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1]

Storage:

o Keep the container tightly sealed.[1]

o Store in a cool, well-ventilated area.[1]

» Protect from direct sunlight and sources of ignition.[1]

» For short-term storage (less than 2 weeks), room temperature is acceptable.[1]

« Recommended long-term storage for the solid powder is -20°C for up to 12 months and 4°C
for up to 6 months.[2]

¢ Solutions in solvent should be stored at -80°C for up to 6 months or -20°C for up to 6
months.[2]

Emergency Procedures: First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove
Eye Contact ) )

contact lenses if present. Promptly seek medical

attention.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Relocate the individual to fresh air. If breathing

is difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[1]

Ingestion If swallowed, treat symptomatically.[1]

Disposal Plan

While the Safety Data Sheet for TDI-11055 does not classify it as a hazardous substance, it is
imperative to handle its disposal with care to prevent environmental contamination.

Disposal Guidelines:
e Prevent the product from entering drains, water courses, or the soil.[1]

» Dispose of the compound and any contaminated materials in accordance with local, state,
and federal regulations for chemical waste.

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Experimental Protocol: In Vitro Cell Viability Assay

The following is a representative protocol for assessing the effect of TDI-11055 on the viability
of acute myeloid leukemia (AML) cell lines.

Methodology:
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e Cell Seeding: Plate human leukemia cell lines (e.g., MV4;11) in 96-well plates at an
appropriate density.

e Compound Treatment: Treat the cells with a serial dilution of TDI-11055 or a vehicle control
(e.g., DMSO).

 Incubation: Incubate the plates for a specified period (e.g., 8 days).

 Viability Assessment: Measure cell viability using a standard method, such as a resazurin-
based assay or CellTiter-Glo.

o Data Analysis: Generate dose-response curves and calculate the half-maximal inhibitory
concentration (IC50) to determine the potency of TDI-11055.

TDI-11055 Handling Workflow

The following diagram illustrates the standard operational workflow for handling TDI-11055 in a
laboratory setting.

TDI-11055 Handling Workflow

Preparation Handling Experimentation Cleanup & Disposal

Don Personal Prepare Well-Ventilated Weigh TDI-11055 Prepare Stock Perform Experimental Decontaminate Dispose of Waste
Protective Equipment Workspace (Fume Hood) Solid Solution Protocol Work Area (Following EHS Guidelines)

Click to download full resolution via product page

Caption: Standard workflow for handling TDI-11055.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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